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Compound of Interest

Compound Name: Guanfacine-alpha,alpha-d2 HCI
Cat. No.: B12301723
Get Quote

Executive Summary & Immediate Safety Directive

Stop and Read: Guanfacine-

-d2 HCl is a stable isotope-labeled compound. It is NOT radioactive. Do not dispose of this
material in radioactive waste streams (e.g., with

H or
C), as this will incur unnecessary disposal costs and regulatory non-compliance.

However, the parent compound (Guanfacine) is a potent

-adrenergic agonist and is classified as Toxic if swallowed (H301). All disposal procedures must
treat this material as a high-potency Active Pharmaceutical Ingredient (API) derivative.

The Golden Rule:
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"Treat as Toxic, Non-Radioactive Organic Waste." Destruction Method: High-Temperature

Incineration. Drain Disposal:STRICTLY PROHIBITED.

Compound Characterization & Hazard Profile[1][2]
[3]

To validate the disposal logic, we must first understand the physicochemical properties of the

waste.
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Parameter Specification Operational Implication
Deuterium (
Guanfacine-
Chemical Name H) replaces Hydrogen at the
-d2 HCI
-carbon.

Do not use Geiger counters or

Radioactivity None (Stable Isotope) )
decay-in-storage protocols.
LD
Toxicity Class Category 3 (Oral) (rat)
142 mg/kg. High acute toxicity.
) ) ) ) Dust inhalation hazard during
Physical State White to off-white solid o
weighing.
Aqueous and organic liquid
Solubility Water, Methanol, DMSO waste streams will be
generated.
Regulated as Characteristic
) ) Toxic Waste (if applicable) or
RCRA Status Not P-Listed / Not U-Listed

state-regulated hazardous

waste.

Detailed Disposal Protocols
A. Solid Waste (Expired or Excess Pure Standard)

Scenario: You have a vial of 5 mg that has degraded or is no longer needed.

The "Why": As a potent bioactive agent, landfilling is unacceptable due to potential leaching
into groundwater. Chemical oxidation is unpredictable. Incineration is the only method that
guarantees the destruction of the pharmacophore.

o Containment: Keep the substance in its original primary glass vial.
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e Secondary Containment: Place the vial into a clear, sealable bag (e.g., Ziploc) to prevent
label deterioration and contain breakage.

» Labeling: Affix a hazardous waste tag.
o Constituents: "Guanfacine-d2 HCI (Solid)"
o Hazard Checkbox: "Toxic"[1][2]

o Disposal Stream: Place in the Solid Chemical Waste drum (often a "Lab Pack") destined for
Incineration.

B. Liquid Waste (Stock Solutions & HPLC Effluent)

Scenario: You have prepared a 1 mg/mL stock in Methanol, or have collected LC-MS waste
containing the standard.

The "Why": Guanfacine is stable in water. Pouring it down the sink releases a bioactive
hypertensive agent into the municipal water supply.

e Segregation:

o High Concentration (>0.1 mg/mL): Segregate into a dedicated "Toxic Organic" waste
bottle.

o Low Concentration (LC-MS Effluent): Can typically be combined with general
"Halogenated" or "Non-Halogenated" solvent waste, depending on your mobile phase.

o Compatibility Check: Ensure the waste container does not contain strong oxidizers (e.qg.,
Nitric Acid), as this can cause uncontrolled reactions with the amine/amide functionalities.

o PH Check: If the solution is highly acidic (from TFA in mobile phase), ensure the waste
container is rated for corrosives.

C. Trace Waste (Empty Vials, Pipette Tips, Weigh Boats)

Scenario: You have used the standard and need to discard the tools.
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The "Why": While not "P-listed" (acutely hazardous by RCRA definition), best practice for high-
potency compounds dictates we minimize environmental exposure.

 Triple Rinse Protocol:

o

Add a small volume of solvent (Methanol or Water) to the empty vial.

[¢]

Cap and vortex/shake.

[¢]

Decant rinsate into the Liquid Hazardous Waste container.

[e]

Repeat 3 times.

e Glass Disposal: Defaced (label removed) triple-rinsed vials can be placed in the Glass
Recycling or Sharps container (depending on facility rules).

o Consumables: Contaminated gloves and weigh boats should be placed in Solid Hazardous
Waste, not regular trash.

Visual Decision Workflow (DOT Diagram)

The following diagram illustrates the decision logic for segregating Guanfacine-d2 waste
streams.
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Figure 1: Decision tree for the segregation and disposal of Guanfacine-d2 HCI based on
physical state and contamination level.

Decontamination Procedures (Spill Response)
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If a spill occurs on the benchtop or balance:

PPE: Wear Nitrile gloves (double gloving recommended), safety glasses, and a lab coat.

Containment:

o Solid Spill: Do not dry sweep (creates dust). Cover with a damp paper towel (methanol or
water) to solubilize and capture the powder.

o Liquid Spill: Absorb with inert material (vermiculite or spill pads).

Cleaning: Wipe the surface 3 times with Methanol followed by soap and water.

Disposal: All cleanup materials (wipes, gloves) must go into the Solid Hazardous Waste bin.

Regulatory Framework & Compliance
United States (RCRA/EPA)

While Guanfacine is not explicitly listed on the P-List (Acute Hazardous Waste) or U-List (Toxic
Waste) in 40 CFR 261.33, it must be characterized by the generator.

o Generator Determination: Due to its oral toxicity (Category 3), it meets the criteria for a waste
that poses a "substantial present or potential hazard to human health" (40 CFR 261.11).

o Healthcare vs. Research: If you are in a hospital setting, Subpart P (40 CFR Part 266) may
apply, which strictly prohibits sewering pharmaceutical waste.[3] Research labs should
voluntarily adopt this "no-sewering" standard.

European Union (EWC)

o Waste Code: Assign 18 01 08* (Cytotoxic and cytostatic medicines) or 07 05 13* (Solid
wastes containing hazardous substances) depending on whether the facility is healthcare or
manufacturing/research based.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Guanfacine- -d2 HCI: Laboratory Disposal & Handling
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12301723/docs#guanfacine-d2-hcl-laboratory-
disposal-handling-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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